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Compound of Interest

Compound Name:
(2-Propoxypyridin-3-yl)boronic

acid

Cat. No.: B169156 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

(2-Propoxypyridin-3-yl)boronic acid, with a central focus on the determination of its

molecular weight. This compound is of significant interest in medicinal chemistry and drug

development as a versatile building block in Suzuki-Miyaura cross-coupling reactions, a

cornerstone of modern synthetic organic chemistry for the formation of carbon-carbon bonds.

Physicochemical Data Summary
The fundamental physicochemical properties of (2-Propoxypyridin-3-yl)boronic acid are

summarized in the table below for quick reference and comparison.

Property Value

Molecular Formula C₈H₁₂BNO₃[1]

Molecular Weight 181 g/mol [1]

CAS Number 1218790-85-2[1]

Determination of Molecular Weight
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The molecular weight of a compound is a critical parameter, influencing its stoichiometric

calculations in chemical reactions, its pharmacokinetic and pharmacodynamic properties in

drug design, and its analytical characterization. The molecular weight of (2-Propoxypyridin-3-
yl)boronic acid was determined by calculating the sum of the atomic weights of its constituent

atoms.

Experimental Protocol: Molecular Weight Calculation
The molecular weight is calculated based on the molecular formula (C₈H₁₂BNO₃) and the

standard atomic weights of each element.

1. Identify the constituent elements and their counts:

Carbon (C): 8 atoms

Hydrogen (H): 12 atoms

Boron (B): 1 atom

Nitrogen (N): 1 atom

Oxygen (O): 3 atoms

2. Obtain the standard atomic weights for each element:

Carbon (C): ~12.011 amu[2][3]

Hydrogen (H): ~1.008 amu[4][5][6][7]

Boron (B): ~10.81 amu[8][9][10]

Nitrogen (N): ~14.007 amu[11][12][13][14]

Oxygen (O): ~15.999 amu[15][16][17][18]

3. Calculate the total weight for each element in the molecule:

Carbon: 8 * 12.011 amu = 96.088 amu
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Hydrogen: 12 * 1.008 amu = 12.096 amu

Boron: 1 * 10.81 amu = 10.81 amu

Nitrogen: 1 * 14.007 amu = 14.007 amu

Oxygen: 3 * 15.999 amu = 47.997 amu

4. Sum the weights to determine the molecular weight:

Molecular Weight = 96.088 + 12.096 + 10.81 + 14.007 + 47.997 = 181.00 g/mol

This calculated value is in agreement with the published molecular weight of 181 g/mol .[1]

Molecular Structure and Connectivity
The structural arrangement of atoms within (2-Propoxypyridin-3-yl)boronic acid is crucial for

its reactivity and interaction with other molecules. The diagram below illustrates the connectivity

of the atoms.
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Caption: Molecular structure of (2-Propoxypyridin-3-yl)boronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide: (2-Propoxypyridin-3-
yl)boronic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b169156#2-propoxypyridin-3-yl-boronic-acid-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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